Cas no 5053-08-7 (Fenspiride hydrochloride)

• Product Name: Fenspiride hydrochloride
• CAS No: 5053-08-7
• MF: C₁₅H₂₁ClN₂O₂
• MW: 296.792443037033
• MDL: MFCD00133315
• CID: 369698
• PubChem ID: 68626
• Update Time: 2025-10-28

Fenspiride hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-Oxa-3,8-diazaspiro[4.5]decan-2-one,8-(2-phenylethyl)-, hydrochloride (1:1)
• Fenspiride Hydrochloride
• Fenspiride (Hydrochloride)
• Fenspiride HCl
• fenspiride
• 8-(2-Phenylethyl)-1-oxa-3,8-diazaspiro[4.5]decan-2-one hydrochloride
• Depiride
• Espiran
• Fluiden
• NDR-5998A
• Pneumorel
• Tegencia hydrochloride
• Viarespan hydrochloride
• 8-Phenethyl-1-oxa-3,8-diazaspiro[4.5]decan-2-one Hydrochloride
• Decaspiride
• JP 428
• Fenspiride hydrochloride [USAN]
• 832NBX878V
• DSSTox_RID_81112
• DSSTox_CID_25770
• DSSTox_GSID_45770
• Fenspiride hydrochloride (USAN)
• Phenethyl-8-oxa-1-diaza-3,8-spiro(4,5)decanone-2-hydrochloride
• 8-Phe
• NAT-333
• SPECTRUM1501021
• Pharmakon1600-01501021
• 5053-08-7
• DTXCID1025770
• NSC-757825
• CCG-39014
• LP00496
• F 6145
• 8-N-Fenetil-1-oxa-2-oxo-3,8-diazaspiro-(4,5)-decano cloridrato
• 5053-08-7 (HCl); 5053-06-5 (free base).
• MLS001056735
• CAS-5053-08-7
• 1-Oxa-3,8-diazaspiro(4.5)decan-2-one, 8-phenethyl-, monohydrochloride
• 2-OXAZOLIDINONE-5-SPIRO-4'-[N-(2-PHENYLETHYL)PIPERIDINE] HYDROCHLORIDE
• HY-A0027
• Q27269389
• NCGC00093898-04
• AC-32912
• HMS1568L07
• NSC 757825
• s4090
• NCGC00093898-03
• D04163
• NCGC00261181-01
• AS-72650
• Fenspiride-d5Hydrochloride
• C75367
• 8-(2-Phenylethyl)-1-oxa-3,8-diazaspiro(4.5)decan-2-one hydrochloride
• HMS1921D09
• 8-Phenethyl-1-oxa-3,8-diazaspiro[4.5]decan-2-one monohydrochloride
• SMR000326706
• SR-01000075878-6
• EU-0100496
• FENSPIRIDE HYDROCHLORIDE [MI]
• NCGC00093898-02
• NS00081684
• UNII-832NBX878V
• SCHEMBL613462
• MFCD00133315
• 1-Oxa-3,8-diazaspiro(4.5)decan-2-one, 8-(2-phenylethyl)-, monohydrochloride
• A918384
• NCGC00093898-05
• NCGC00015438-07
• 5053-08-7, 5053-06-5(free base)
• EINECS 225-752-9
• 8-Phenethyl-1-oxa-3,8-diazaspiro(4.5)decan-2-one monohydrochloride
• NCGC00093898-01
• 8-(2-phenylethyl)-1-oxa-3,8-diazaspiro[4.5]decan-2-one,hydrochloride
• F1211
• Tox21_111230
• SW196526-3
• CS-0764
• 1ST10641A
• Chlorhydrate de phenethyl-8-oxa-1-diaza-3,8-spiro(4,5)decanone-2 [French]
• Chlorhydrate de phenethyl-8-oxa-1-diaza-3,8-spiro(4,5)decanone-2
• Tox21_500496
• Fenspiride hydrochloride, analytical standard, for drug analysis
• Tox21_111230_1
• NSC757825
• 8-(2-phenylethyl)-1-oxa-3,8-diazaspiro[4.5]decan-2-one;hydrochloride
• EN300-26485280
• SR-01000075878
• DTXSID3045770
• BCP13398
• FENSPIRIDE HYDROCHLORIDE [WHO-DD]
• SR-01000075878-1
• 8-N-Fenetil-1-oxa-2-oxo-3,8-diazaspiro-(4,5)-decano cloridrato [Italian]
• Prestwick_218
• AKOS027326501
• FENSPIRIDE HYDROCHLORIDE [MART.]
• CHEMBL1256849
• 1-Oxa-3,8-diazaspiro(4,5)decan-2-one, 8-(2-phenylethyl)-, monohydrochloride
• FIKFLLIUPUVONI-UHFFFAOYSA-N
• FENSPIRIDE HYDROCHLORIDE (MART.)
• Fenspiride hydrochloride

• MDL： MFCD00133315
• Inchi： 1S/C15H20N2O2.ClH/c18-14-16-12-15(19-14)7-10-17(11-8-15)9-6-13-4-2-1-3-5-13;/h1-5H,6-12H2,(H,16,18);1H
• InChI Key： FIKFLLIUPUVONI-UHFFFAOYSA-N
• SMILES： Cl.O1C(NCC21CCN(CCC1C=CC=CC=1)CC2)=O

Computed Properties

• Exact Mass: 296.12900
• Monoisotopic Mass: 296.129
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 318
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.6

Experimental Properties

• Density: 1.19
• Melting Point: 235-238°C (dec.)
• Boiling Point: 474.3°C at 760 mmHg
• Flash Point: 240.6°C
• PSA: 41.57000
• LogP: 2.87220
• Merck: 3999

Fenspiride hydrochloride Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P264-P270-P301+P312+P330-P501
• WGK Germany：3
• Hazard Category Code： R20/21/22
• Safety Instruction： S36
• RTECS：RO0375000
• Hazardous Material Identification：
• Risk Phrases：R20/21/22
• Toxicity：LD50 i.v. in mice: 106 mg/kg; orally in rats: 437 mg/kg (LeDouarec)
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives Azaspirodecane derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives
• Other Chemical Reagents

Additional information on Fenspiride hydrochloride

Comprehensive Overview of Fenspiride Hydrochloride (CAS No. 5053-08-7): Mechanism, Applications, and Research Insights

Fenspiride hydrochloride (CAS 5053-08-7) is a pharmacologically active compound with a well-documented history in respiratory therapeutics. As a non-steroidal anti-inflammatory and bronchodilator, it has garnered attention for its dual action in modulating airway inflammation and improving pulmonary function. The compound's molecular structure, C₁₅H₂₀N₂O₂·HCl, features a piperidine core linked to a phenethyl group, contributing to its unique pharmacokinetic profile and therapeutic efficacy.

Recent studies highlight Fenspiride HCl's role in addressing chronic obstructive pulmonary disease (COPD) and asthma, conditions frequently searched by patients and clinicians alike. Its mechanism involves inhibition of phosphodiesterase-4 (PDE4) and suppression of pro-inflammatory cytokines, aligning with current trends toward targeted anti-inflammatory therapies. This positions the compound as a subject of interest in precision medicine discussions, particularly for respiratory disorders with inflammatory components.

The synthesis of Fenspiride hydrochloride typically involves a multi-step process starting from 2-phenylethylamine derivatives, with rigorous quality control to ensure compliance with pharmaceutical standards. Analytical methods such as HPLC and mass spectrometry are employed to verify purity (>98%), a critical factor for researchers investigating its structure-activity relationships (SAR). These technical aspects resonate with laboratory professionals searching for analytical protocols or synthetic pathways.

Emerging research explores Fenspiride's potential beyond respiratory applications, including preliminary investigations into its effects on neuroinflammation and cardiovascular protection. Such multidisciplinary relevance makes it a recurring keyword in PubMed and Google Scholar queries. Notably, its low toxicity profile (LD₅₀ > 2000 mg/kg in rodents) and favorable bioavailability further support its investigational use.

From a commercial perspective, 5053-08-7 is supplied as a white crystalline powder with stability under recommended storage conditions (2-8°C, protected from light). Suppliers often emphasize its GMP-grade availability, catering to pharmaceutical developers searching for API intermediates. Regulatory status varies by region, with historical approvals in some markets for specific formulations.

The compound's patent landscape and generic development opportunities are frequently discussed in pharma industry reports, reflecting commercial interest. Meanwhile, academic circles focus on its molecular interactions with histamine H1-receptors and calcium channels, topics that dominate scientific forum discussions.

Environmental and green chemistry considerations are increasingly applied to Fenspiride HCl production, with recent publications exploring solvent-free synthesis methods. This aligns with global trends toward sustainable pharmaceutical manufacturing, a hot topic in both industry and environmental science communities.

For researchers, key questions often revolve around Fenspiride's comparative efficacy versus corticosteroids or newer biologics, its synergistic potential with beta-agonists, and biomarker responses in clinical settings. These queries reflect the compound's enduring relevance in evidence-based therapeutic decision-making.